Cas no 1361750-14-2 (Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate)

• Product Name: Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate
• CAS No: 1361750-14-2
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4798816
• Update Time: 2025-05-20

Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate

• Inchi： 1S/C13H10Cl2N2O2/c1-19-13(18)10-5-12(17-6-11(10)16)7-2-8(14)4-9(15)3-7/h2-6H,16H2,1H3
• InChI Key： NAUYGZUPMWPIDA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C(=O)OC)C(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 3.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate

Methyl 5-Amino-2-(3,5-Dichlorophenyl)isonicotinate: A Comprehensive Overview

Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate (CAS No. 1361750-14-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3,5-dichlorophenyl group and an isonicotinate moiety, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate consists of a pyridine ring substituted with an amino group at the 5-position and a methyl ester at the 2-position. The presence of the 3,5-dichlorophenyl substituent imparts additional stability and bioactivity to the molecule. This combination of functional groups has been shown to enhance the compound's pharmacological properties, making it a promising lead for further optimization.

Recent studies have highlighted the potential of Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its potential use in treating conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate has shown promise in cancer research. Studies have indicated that this compound can selectively target and inhibit cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its unique structural features and its ability to interact with specific cellular targets. Further investigations are underway to explore its potential as a novel anticancer agent.

The synthesis of Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate involves several well-established chemical reactions. The key steps include the formation of the pyridine ring, the introduction of the amino and methyl ester groups, and the attachment of the 3,5-dichlorophenyl substituent. These synthetic routes are highly reproducible and can be scaled up for large-scale production, making the compound readily available for further research and development.

The physicochemical properties of Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate have been extensively studied. It is a solid at room temperature with a melting point ranging from 140°C to 142°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but exhibits limited solubility in water. These properties are crucial for its formulation and delivery in pharmaceutical applications.

In terms of pharmacokinetics, preliminary studies have shown that Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate half-life in vivo. These characteristics make it suitable for both acute and chronic dosing regimens.

Toxicity studies have indicated that Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety evaluations are necessary before it can be advanced to clinical trials. Preclinical studies are ongoing to assess its safety profile in various animal models.

The potential applications of Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and prevent neuroinflammation, suggesting its potential as a neuroprotective agent.

In conclusion, Methyl 5-amino-2-(3,5-dichlorophenyl)isonicotinate (CAS No. 1361750-14-2) is a versatile compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.